Cas no 439145-99-0 (5-(4-Fluorophenyl)-4-methyl-2-thiazolamine)

5-(4-Fluorophenyl)-4-methyl-2-thiazolamine structure
439145-99-0 structure
Product Name:5-(4-Fluorophenyl)-4-methyl-2-thiazolamine
CAS No:439145-99-0
MF:C10H9FN2S
MW:208.255264043808
CID:2642712
PubChem ID:17860225
Update Time:2025-04-21

5-(4-Fluorophenyl)-4-methyl-2-thiazolamine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL330449
    • 5-(4-Fluorophenyl)-4-methylthiazol-2-amine
    • 439145-99-0
    • 5-(4-Fluorophenyl)-4-methyl-2-thiazolamine
    • DB-185312
    • Inchi: 1S/C10H9FN2S/c1-6-9(14-10(12)13-6)7-2-4-8(11)5-3-7/h2-5H,1H3,(H2,12,13)
    • InChI Key: RBWOZHWFAYYBQE-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(C)=C1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 208.04704763Da
  • Monoisotopic Mass: 208.04704763Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 67.2Ų
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